Cas no 1223790-20-2 (3-(3-Chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione)

3-(3-Chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione is a structurally complex heterocyclic compound featuring a spiro-fused diazaspiro[4.6]undecene core with a thione functional group. Its unique scaffold, incorporating a 3-chlorophenyl and a 4-methylbenzoyl moiety, suggests potential utility in medicinal chemistry and pharmaceutical research, particularly as a synthetic intermediate or a bioactive scaffold. The presence of the thione group may enhance binding interactions in biological systems, while the chlorophenyl and methylbenzoyl substituents could influence solubility and reactivity. This compound is of interest for applications in drug discovery, where its distinct architecture may contribute to the development of novel enzyme inhibitors or receptor modulators.
3-(3-Chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione structure
1223790-20-2 structure
Product Name:3-(3-Chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
CAS No:1223790-20-2
MF:C23H23ClN2OS
MW:410.959523439407
CID:5345458
Update Time:2025-11-06

3-(3-Chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione Chemical and Physical Properties

Names and Identifiers

    • 3-(3-chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
    • (3-(3-chlorophenyl)-2-thioxo-1,4-diazaspiro[4.6]undec-3-en-1-yl)(p-tolyl)methanone
    • [2-(3-chlorophenyl)-3-sulfanylidene-1,4-diazaspiro[4.6]undec-1-en-4-yl]-(4-methylphenyl)methanone
    • 3-(3-Chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
    • Inchi: 1S/C23H23ClN2OS/c1-16-9-11-17(12-10-16)21(27)26-22(28)20(18-7-6-8-19(24)15-18)25-23(26)13-4-2-3-5-14-23/h6-12,15H,2-5,13-14H2,1H3
    • InChI Key: QRXOSRQRZBHBHL-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1C(N(C(C2C=CC(C)=CC=2)=O)C2(CCCCCC2)N=1)=S

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 633
  • XLogP3: 6.2
  • Topological Polar Surface Area: 64.8

3-(3-Chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3411-3922-2μmol
3-(3-chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
1223790-20-2
2μmol
$57.0 2023-09-10
Life Chemicals
F3411-3922-5μmol
3-(3-chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
1223790-20-2
5μmol
$63.0 2023-09-10
Life Chemicals
F3411-3922-10μmol
3-(3-chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
1223790-20-2
10μmol
$69.0 2023-09-10
Life Chemicals
F3411-3922-20μmol
3-(3-chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
1223790-20-2
20μmol
$79.0 2023-09-10
Life Chemicals
F3411-3922-1mg
3-(3-chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
1223790-20-2
1mg
$54.0 2023-09-10
Life Chemicals
F3411-3922-2mg
3-(3-chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
1223790-20-2
2mg
$59.0 2023-09-10
Life Chemicals
F3411-3922-3mg
3-(3-chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
1223790-20-2
3mg
$63.0 2023-09-10
Life Chemicals
F3411-3922-4mg
3-(3-chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
1223790-20-2
4mg
$66.0 2023-09-10
Life Chemicals
F3411-3922-5mg
3-(3-chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
1223790-20-2
5mg
$69.0 2023-09-10
Life Chemicals
F3411-3922-10mg
3-(3-chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
1223790-20-2
10mg
$79.0 2023-09-10

Additional information on 3-(3-Chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione

Research Brief on 3-(3-Chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione (CAS: 1223790-20-2)

Recent studies on the compound 3-(3-Chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione (CAS: 1223790-20-2) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This spirocyclic compound has garnered attention due to its unique structural features and biological activity, particularly in targeting specific enzymes and receptors involved in disease pathways.

The synthesis of 3-(3-Chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione involves a multi-step process, including the formation of the diazaspiro core and subsequent functionalization with chlorophenyl and methylbenzoyl groups. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluation.

In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against certain kinases and proteases, which are critical targets in cancer and inflammatory diseases. Mechanistic studies suggest that the thione group plays a pivotal role in binding to the active sites of these enzymes, thereby modulating their activity. Additionally, the spirocyclic structure contributes to the compound's stability and bioavailability.

Recent preclinical evaluations have shown promising results in animal models of cancer and autoimmune disorders. The compound's ability to cross the blood-brain barrier also opens up potential applications in neurodegenerative diseases. However, further optimization of its pharmacokinetic properties is required to minimize off-target effects and enhance therapeutic efficacy.

Collaborative efforts between academic and industrial researchers are underway to explore the full potential of 3-(3-Chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione. Future research directions include structure-activity relationship (SAR) studies to identify derivatives with improved potency and selectivity, as well as comprehensive toxicology assessments to ensure safety for clinical trials.

In conclusion, 3-(3-Chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione represents a versatile scaffold with broad therapeutic potential. Its development underscores the importance of innovative chemical design in addressing unmet medical needs. Continued research and collaboration will be essential to translate these findings into clinically viable treatments.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd